(R)-(+)-2-(Boc-aminomethyl)-4,4-diethoxypiperidine fumarate

• IUPAC Name: (E)-but-2-enedioic acid;tert-butyl N-[[(2R)-4,4-diethoxypiperidin-2-yl]methyl]carbamate
• InChI: InChI=1S/C15H30N2O4.C4H4O4/c1-6-19-15(20-7-2)8-9-16-12(10-15)11-17-13(18)21-14(3,4)5;5-3(6)1-2-4(7)8/h12,16H,6-11H2,1-5H3,(H,17,18);1-2H,(H,5,6)(H,7,8)/b;2-1+/t12-;/m1./s1
• InChI Key: HCNKZGJFFYKTGU-SNXORLAUSA-N
• Canonical SMILES: CCOC1(CCNC(C1)CNC(=O)OC(C)(C)C)OCC.C(=CC(=O)O)C(=O)O
• Isomeric SMILES: CCOC1(CCN[C@H](C1)CNC(=O)OC(C)(C)C)OCC.C(=C/C(=O)O)\C(=O)O
• Molecular Formula: C19H34N2O8
• Molecular Weight: 418.5 g/mol

Description

“®-(+)-2-(Boc-aminomethyl)-4,4-diethoxypiperidine fumarate” is a chemical compound. The “Boc” in the name refers to a tert-butoxycarbonyl protective group, which is often used in organic synthesis to protect amines.

Molecular Structure Analysis

The molecular structure of this compound would likely include a piperidine ring (a six-membered ring with one nitrogen atom), two ethoxy groups attached to the 4-position of the ring, and a Boc-protected aminomethyl group attached to the 2-position of the ring.

Chemical Reactions Analysis

The Boc group can be removed under acidic conditions, revealing the amine. This is a common step in peptide synthesis and other organic reactions.

Scientific Research Applications

Preparation of Biologically Active Compounds

. These compounds have a wide range of applications in biological and medical research, including drug discovery and disease treatment.

Platelet-Activating Factor Antagonists

. These antagonists are used to inhibit the action of platelet-activating factor, which plays a crucial role in inflammation and allergic responses.

Inhibitor for Aspartic Acid Protease

. Aspartic acid protease is a type of enzyme that plays a significant role in various biological processes, including the life cycle of HIV.

Kinesin Spindle Protein Inhibitor

. Kinesin spindle proteins are essential for cell division, and inhibitors can be used in the treatment of cancer.

Enantioselective Synthesis of N-Alkyl Terminal Aziridines

. Aziridines are used in organic synthesis and have applications in pharmaceuticals.

Intermediate in Organic Synthesis

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Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The specific hazards would depend on the exact structure of the compound.

Future Directions

The future directions for this compound would depend on its intended use. Boc-protected amines are commonly used in peptide synthesis and other areas of organic chemistry, so it’s possible that this compound could have applications in those areas.